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Compound of Interest

Compound Name: Direct Red 9

Cat. No.: B12382427

For Researchers, Scientists, and Drug Development Professionals

Introduction

Direct Red 9 is a diazo dye belonging to the benzothiazole class.[1][2] While traditionally used
in the textile industry for dyeing fabrics, its fluorescent properties present a potential, yet
unexplored, avenue for applications in biological research, specifically in the realm of live-cell
imaging.[2][3] These application notes serve as a comprehensive guide for researchers
interested in evaluating Direct Red 9 as a novel fluorescent probe for live-cell imaging. Due to
the limited availability of specific data for this application, the following sections provide a
framework of generalized protocols and data presentation structures to systematically
characterize the suitability of Direct Red 9 for live-cell imaging in your specific experimental
context.

Physicochemical Properties of Direct Red 9

A summary of the known physicochemical properties of Direct Red 9 is presented below.
Understanding these characteristics is crucial for designing appropriate experimental
conditions.
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Property Value Reference
Chemical Name C.l. Direct Red 9 [1]
Molecular Formula C34H19CINsNasO12S4

Molecular Weight 987.23 g/mol

Chemical Class Azo, Benzothiazole

Appearance Blue light pink powder

CAS Registry Number 70209-93-7 / 61724-94-5

Evaluating Direct Red 9 for Live-Cell Imaging: A
General Workflow

The following diagram outlines the logical workflow for the systematic evaluation of a novel
compound like Direct Red 9 for live-cell imaging applications.
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(Prepare Stock Solution of Direct Red 9)

:

Getermine Optimal Staining Concentratior)

(Assess Cytotoxicity)

(Characterize Photostabilita

Live-Cell Imaging

(Data Analysis and Interpretation)
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(Seed cells in 96-well plate)

(Treat with Direct Red 9 concentrations)
Gncubate for desired time points)

(Stain with viability dyes (e.g., Calcein-AM/Pl))

:

@uantify fluorescence (plate reader or microscopeD

(Calculate % Cell Viability)
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Direct Red 9 (Intracellular)
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Fluorescence Signal Changes in Cell Signaling? Cytotoxicity?

Potential Cellular Effects
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12382427#live-cell-imaging-with-direct-red-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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